Cas no 2679928-10-8 (methyl (4R)-4-amino-6-bromo-5-oxohexanoate)
methyl (4R)-4-amino-6-bromo-5-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28276452
- methyl (4R)-4-amino-6-bromo-5-oxohexanoate
- 2679928-10-8
-
- Inchi: 1S/C7H12BrNO3/c1-12-7(11)3-2-5(9)6(10)4-8/h5H,2-4,9H2,1H3/t5-/m1/s1
- InChI Key: BPLJPVKHSUHSJH-RXMQYKEDSA-N
- SMILES: BrCC([C@@H](CCC(=O)OC)N)=O
Computed Properties
- Exact Mass: 237.00006g/mol
- Monoisotopic Mass: 237.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 69.4Ų
methyl (4R)-4-amino-6-bromo-5-oxohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276452-0.05g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 0.05g |
$912.0 | 2025-03-19 | |
| Enamine | EN300-28276452-0.1g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 0.1g |
$956.0 | 2025-03-19 | |
| Enamine | EN300-28276452-0.25g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 0.25g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-28276452-0.5g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 0.5g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-28276452-1.0g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 1.0g |
$1086.0 | 2025-03-19 | |
| Enamine | EN300-28276452-2.5g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 2.5g |
$2127.0 | 2025-03-19 | |
| Enamine | EN300-28276452-5.0g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 5.0g |
$3147.0 | 2025-03-19 | |
| Enamine | EN300-28276452-10.0g |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate |
2679928-10-8 | 95.0% | 10.0g |
$4667.0 | 2025-03-19 |
methyl (4R)-4-amino-6-bromo-5-oxohexanoate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on methyl (4R)-4-amino-6-bromo-5-oxohexanoate
Methyl (4R)-4-amino-6-bromo-5-oxohexanoate (CAS No. 2679928-10-8): A Key Intermediate in Modern Medicinal Chemistry
Methyl (4R)-4-amino-6-bromo-5-oxohexanoate, identified by its unique chemical signature under the CAS number 2679928-10-8, represents a significant compound in the realm of medicinal chemistry. This chiral ester, characterized by its specific stereochemistry and functional groups, has garnered considerable attention for its role as a versatile intermediate in the synthesis of biologically active molecules. The compound's structural motif, featuring a 4R-configured amino group and a brominated α-keto acid backbone, positions it as a valuable building block for the development of novel therapeutic agents.
The relevance of this compound is deeply rooted in its potential applications across various therapeutic domains. Recent advancements in drug discovery have highlighted the importance of stereoselective intermediates in optimizing pharmacological profiles. Methyl (4R)-4-amino-6-bromo-5-oxohexanoate exemplifies this trend, as its precise stereochemical configuration allows for the construction of complex molecular architectures with enhanced specificity and reduced side effects. This has been particularly evident in the design of protease inhibitors and other enzyme-targeted therapies, where chirality plays a pivotal role in determining binding affinity and metabolic stability.
In the context of modern synthetic methodologies, Methyl (4R)-4-amino-6-bromo-5-oxohexanoate serves as a critical precursor in multi-step synthetic routes. The presence of both an amino and a bromine substituent on the hexanoate scaffold provides multiple points for functionalization, enabling chemists to tailor the molecule's properties for specific applications. For instance, the amino group can be readily converted into amides, ureas, or other nitrogen-containing heterocycles, while the bromine atom offers a handle for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations are instrumental in constructing more intricate scaffolds that mimic natural products or target novel biological pathways.
The compound's utility extends beyond mere structural diversity; it also plays a crucial role in exploring new chemical space. The growing emphasis on fragment-based drug design has prompted researchers to identify and utilize simple yet versatile building blocks like Methyl (4R)-4-amino-6-bromo-5-oxohexanoate. By integrating such intermediates into libraries of compounds, medicinal chemists can accelerate the discovery process through high-throughput screening and rational de novo design. This approach has been successfully applied in academic and industrial settings to identify lead compounds with promising pharmacological activity.
Recent studies have also underscored the importance of Methyl (4R)-4-amino-6-bromo-5-oxohexanoate in addressing unmet medical needs. For instance, its incorporation into peptidomimetic structures has shown promise in targeting bacterial infections resistant to conventional antibiotics. The ability to modify both the amino and carboxyl functionalities allows for fine-tuning of solubility, bioavailability, and target specificity, making it an attractive candidate for further development. Additionally, its role in designing kinase inhibitors has been explored, with preliminary data suggesting potent activity against certain cancer-related targets.
The synthesis of Methyl (4R)-4-amino-6-bromo-5-oxohexanoate itself is a testament to the progress in organic chemistry methodologies. Modern synthetic routes often employ asymmetric hydrogenation or enzymatic resolution techniques to achieve high enantiomeric purity. These methods not only ensure the availability of the desired stereoisomer but also minimize waste generation, aligning with green chemistry principles. The efficiency and scalability of these processes are crucial for large-scale production, which is essential for preclinical and clinical studies.
As research continues to evolve, Methyl (4R)-4-amino-6-bromo-5-oxohexanoate is likely to find new applications in drug discovery and development. The integration of computational chemistry and artificial intelligence tools has further enhanced the ability to predict and optimize molecular properties, making compounds like this one even more valuable. By leveraging these advanced technologies, scientists can accelerate the translation of laboratory findings into tangible therapeutic benefits for patients worldwide.
In conclusion, Methyl (4R)-4-amino-6-bromo-5-oxohexanoate (CAS No. 2679928-10-8) stands as a cornerstone intermediate in contemporary medicinal chemistry. Its unique structural features and functional groups make it indispensable for constructing complex biologically active molecules. As research progresses and new methodologies emerge, this compound will continue to play a pivotal role in addressing global health challenges through innovative drug development strategies.
2679928-10-8 (methyl (4R)-4-amino-6-bromo-5-oxohexanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)